Cas no 2138028-93-8 (ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)propanoate)

• Product Name: ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)propanoate
• CAS No: 2138028-93-8
• MF: C₇H₁₁BrN₄O₂
• MW: 263.091840028763
• CID: 6567731
• PubChem ID: 165483251
• Update Time: 2024-01-10

ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)propanoate Chemical and Physical Properties

Names and Identifiers

• ethyl 2-(3-amino-5-bromo-1H-1,2,4-triazol-1-yl)propanoate
• EN300-1108444
• 2138028-93-8

• Inchi： 1S/C7H11BrN4O2/c1-3-14-5(13)4(2)12-6(8)10-7(9)11-12/h4H,3H2,1-2H3,(H2,9,11)
• InChI Key： AEKLNXPBZORJCZ-UHFFFAOYSA-N
• SMILES： BrC1=NC(N)=NN1C(C(=O)OCC)C

Computed Properties

• Exact Mass: 262.00654g/mol
• Monoisotopic Mass: 262.00654g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 83Ų